Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate

• CAS RN: 234751-00-9
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol
• IUPAC Name: methyl 4-(2-methylpropylamino)-3-nitrobenzoate
• InChI: InChI=1S/C12H16N2O4/c1-8(2)7-13-10-5-4-9(12(15)18-3)6-11(10)14(16)17/h4-6,8,13H,7H2,1-3H3
• InChI Key: OCDFGCSEERXHCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]

Description

Methyl 4-[(2-methylpropyl)amino]-3-nitrobenzoate is a useful research compound. Its molecular formula is C12H16N2O4 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Isobutylamino-3-nitro-benzoic acid methyl ester (950.0 mg) was prepared by following General Procedure A starting from methyl 4-chloro-3-nitrobenzoate (1.0 g) and isobutyl amine (402.0 mg) in DMF (10.0 mL). The crude product was used in the next step without further purification.